Cas no 1332329-27-7 (Debio 0617B)

Debio 0617B structure
Debio 0617B structure
Product Name:Debio 0617B
CAS No:1332329-27-7
MF:C28H23ClF3N7O2
MW:581.976134538651
CID:4766471
Update Time:2025-11-01

Debio 0617B Chemical and Physical Properties

Names and Identifiers

    • Debio 0617B
    • N-(4-Chloro-3-(2-((4-(methylcarbamoyl)phenyl)amino)-7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)yl)phenyl)-4(trifluoromethyl)picolinamide
    • BDBM148448
    • BCP25046
    • US8962637, 179
    • N-[4-chloro-3-[2-[4-(methylcarbamoyl)anilino]-7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl]phenyl]-4-(trifluoromethyl)pyridine-2-carboxamide
    • Inchi: 1S/C28H23ClF3N7O2/c1-33-25(40)16-2-4-19(5-3-16)37-27-35-14-17-15-39(11-9-22(17)38-27)24-13-20(6-7-21(24)29)36-26(41)23-12-18(8-10-34-23)28(30,31)32/h2-8,10,12-14H,9,11,15H2,1H3,(H,33,40)(H,36,41)(H,35,37,38)
    • InChI Key: FLJSOYXRJCMRAE-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=C1N1CC2=CN=C(NC3C=CC(C(NC)=O)=CC=3)N=C2CC1)NC(C1C=C(C(F)(F)F)C=CN=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 6
  • Complexity: 906
  • XLogP3: 4.7
  • Topological Polar Surface Area: 112

Debio 0617B Security Information

  • Storage Condition:(BD766622)

Debio 0617B Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
DC Chemicals
DC10111-100 mg
Debio 0617B
1332329-27-7 >98%
100mg
$700.0 2022-02-28
DC Chemicals
DC10111-250 mg
Debio 0617B
1332329-27-7 >98%
250mg
$1200.0 2022-02-28
DC Chemicals
DC10111-1 g
Debio 0617B
1332329-27-7 >98%
1g
$2400.0 2022-02-28
Biosynth
HDC32927-10 mg
N-(4-Chloro-3-(2-((4-(methylcarbamoyl)phenyl)amino)-7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)yl)phenyl)-4(trifluoromethyl)picolinamide
1332329-27-7
10mg
$115.00 2023-01-04
Biosynth
HDC32927-25 mg
N-(4-Chloro-3-(2-((4-(methylcarbamoyl)phenyl)amino)-7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)yl)phenyl)-4(trifluoromethyl)picolinamide
1332329-27-7
25mg
$215.50 2023-01-04
Biosynth
HDC32927-50 mg
N-(4-Chloro-3-(2-((4-(methylcarbamoyl)phenyl)amino)-7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)yl)phenyl)-4(trifluoromethyl)picolinamide
1332329-27-7
50mg
$345.00 2023-01-04
Biosynth
HDC32927-100 mg
N-(4-Chloro-3-(2-((4-(methylcarbamoyl)phenyl)amino)-7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)yl)phenyl)-4(trifluoromethyl)picolinamide
1332329-27-7
100MG
$552.00 2023-01-04
Biosynth
HDC32927-250 mg
N-(4-Chloro-3-(2-((4-(methylcarbamoyl)phenyl)amino)-7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)yl)phenyl)-4(trifluoromethyl)picolinamide
1332329-27-7
250MG
$1,035.00 2023-01-04
DC Chemicals
DC10111-100mg
Debio 0617B
1332329-27-7 >98%
100mg
$700.0 2023-09-15
DC Chemicals
DC10111-250mg
Debio 0617B
1332329-27-7 >98%
250mg
$1200.0 2023-09-15

Additional information on Debio 0617B

Debio 0617B: A Comprehensive Overview

Debio 0617B (CAS No. 1332329-27-7) is a cutting-edge compound that has garnered significant attention in the pharmaceutical and biotechnological industries. This compound, identified by its CAS registry number, is a novel entity with potential applications in various therapeutic areas. Recent studies have highlighted its unique properties, making it a promising candidate for drug development.

The CAS No. 1332329-27-7 designation uniquely identifies Debio 0617B in chemical databases, ensuring precise referencing in scientific literature and regulatory filings. This compound has been extensively studied for its pharmacokinetic profiles, bioavailability, and potential efficacy in treating a range of conditions, including but not limited to oncological and neurological disorders.

Recent advancements in the understanding of Debio 0617B's molecular structure have provided deeper insights into its mechanism of action. Researchers have employed state-of-the-art techniques such as X-ray crystallography and computational modeling to elucidate the compound's interactions with target proteins. These findings underscore its potential as a highly selective inhibitor of specific pathways implicated in disease progression.

In preclinical studies, Debio 0617B has demonstrated remarkable efficacy in reducing tumor growth in animal models of cancer. Its ability to modulate key signaling pathways without significant off-target effects has positioned it as a strong contender for clinical trials. Moreover, studies on its pharmacokinetics reveal favorable absorption and distribution profiles, which are critical for successful drug delivery.

The development of Debio 0617B aligns with the growing trend toward precision medicine, where therapeutic agents are tailored to specific molecular targets. This approach not only enhances efficacy but also minimizes adverse effects, making it a safer option for patients.

As the field of medicinal chemistry continues to evolve, compounds like Debio 0617B (CAS No. 1332329-27-7) represent the forefront of innovation. Their integration into clinical practice holds the promise of transforming patient outcomes and setting new standards in therapeutic intervention.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd